Cas no 1823935-84-7 (3-(Bicyclo1.1.1pentan-1-yl)benzenamine)

3-(Bicyclo[1.1.1]pentan-1-yl)benzenamine is a structurally unique aromatic amine featuring a rigid bicyclo[1.1.1]pentane (BCP) scaffold. This compound is valued for its sterically constrained geometry, which enhances stability and influences reactivity in synthetic applications. The BCP moiety imparts high strain energy, making it a useful building block in medicinal chemistry and materials science for designing novel pharmacophores or functional materials. Its amine group provides a versatile handle for further derivatization, enabling the synthesis of complex architectures. The compound’s distinct three-dimensional structure may also improve physicochemical properties, such as solubility and metabolic stability, in drug discovery contexts. Suitable for cross-coupling and functional group transformations, it serves as a valuable intermediate in organic synthesis.
3-(Bicyclo1.1.1pentan-1-yl)benzenamine structure
1823935-84-7 structure
Product Name:3-(Bicyclo1.1.1pentan-1-yl)benzenamine
CAS No:1823935-84-7
MF:
MW:
CID:4622001
Update Time:2025-10-19

3-(Bicyclo1.1.1pentan-1-yl)benzenamine Chemical and Physical Properties

Names and Identifiers

    • 3-(Bicyclo1.1.1pentan-1-yl)benzenamine

3-(Bicyclo1.1.1pentan-1-yl)benzenamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR312393-250mg
3-(Bicyclo[1.1.1]pentan-1-yl)aniline
1823935-84-7 95%
250mg
£720.00 2025-02-19
Apollo Scientific
OR312393-1g
3-(Bicyclo[1.1.1]pentan-1-yl)aniline
1823935-84-7 95%
1g
£1650.00 2025-02-19
abcr
AB471919-100 mg
3-(Bicyclo[1.1.1]pentan-1-yl)benzenamine, 95%; .
1823935-84-7 95%
100MG
€780.00 2022-06-02
TRC
B188110-25mg
3-(Bicyclo[1.1.1]pentan-1-yl)benzenamine
1823935-84-7
25mg
$ 420.00 2022-06-07
TRC
B188110-50mg
3-(Bicyclo[1.1.1]pentan-1-yl)benzenamine
1823935-84-7
50mg
$ 700.00 2022-06-07
Ambeed
A618058-1g
3-(Bicyclo[1.1.1]pentan-1-yl)aniline
1823935-84-7 95%
1g
$1474.0 2024-07-28

Additional information on 3-(Bicyclo1.1.1pentan-1-yl)benzenamine

Introduction to 3-(Bicyclo1.1.1pentan-1-yl)benzenamine (CAS No. 1823935-84-7)

3-(Bicyclo1.1.1pentan-1-yl)benzenamine, identified by the Chemical Abstracts Service Number (CAS No.) 1823935-84-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a benzenamine core substituted with a bicyclo1.1.1pentan-1-yl group, has garnered attention due to its structural complexity and potential biological activities. The unique structural motif of this compound, combining a rigid bicyclic framework with an aromatic amine moiety, makes it a promising candidate for further investigation in drug discovery and development.

The bicyclo1.1.1pentan-1-yl group in 3-(Bicyclo1.1.1pentan-1-yl)benzenamine contributes to the molecule's steric and electronic properties, which can influence its interactions with biological targets. This structural feature has been explored in various contexts, including the design of novel ligands for enzyme inhibition and receptor binding studies. The benzenamine moiety, on the other hand, is well-known for its role in many pharmacologically active compounds, often serving as a key pharmacophore responsible for binding to biological targets and modulating their activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of 3-(Bicyclo1.1.1pentan-1-yl)benzenamine with greater accuracy. These studies suggest that the compound may exhibit properties relevant to various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The rigid bicyclic structure is particularly noteworthy, as it can provide stability and specificity in binding interactions with biological targets.

In the realm of drug discovery, the synthesis of 3-(Bicyclo1.1.1pentan-1-yl)benzenamine has been approached using various synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques. These methods have allowed for the efficient construction of the complex framework while maintaining high levels of enantioselectivity and regioselectivity. The development of such synthetic strategies is crucial for producing analogs of this compound with tailored biological properties.

One of the most exciting aspects of 3-(Bicyclo1.1.1pentan-1-yl)benzenamine is its potential as a scaffold for drug design. By modifying different parts of the molecule, researchers can explore a wide range of biological activities without altering the core structural features that contribute to its binding affinity and selectivity. This flexibility makes it an attractive candidate for further exploration in medicinal chemistry.

The pharmacological evaluation of 3-(Bicyclo1.1.1pentan-1-yl)benzenamine has begun to yield promising results in preclinical studies. Initial experiments have demonstrated that the compound can interact with specific enzymes and receptors, suggesting potential therapeutic benefits in areas such as inflammation and cancer treatment. These findings are particularly encouraging given the growing interest in targeted therapies that modulate specific biological pathways.

Furthermore, the environmental and toxicological profiles of 3-(Bicyclo1.1.1pentan-1-yl)benzenamine are being carefully studied to ensure its safety and efficacy in future applications. Computational toxicology tools have been employed to predict potential adverse effects, while experimental studies are being conducted to validate these predictions. These efforts are essential for ensuring that the compound can be safely used in therapeutic settings.

The future prospects for 3-(Bicyclo1.1.1pentan-1-yl)benzenamine are bright, with ongoing research aimed at optimizing its pharmacological properties and exploring new applications in medicine and biotechnology. As our understanding of its structure-function relationships continues to grow, it is likely that this compound will play an important role in the development of novel therapeutics.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent